Cas no 1806944-38-6 (Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806944-38-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4873976
• Update Time: 2025-05-22

Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)7-6(11)5(8(12)13)2-4(3-10)14-7/h2,8H,3H2,1H3
• InChI Key： ZASWLZWPUSGFOI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C(C(=O)OC)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate is a highly specialized organic compound with the CAS number 1806944-38-6. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups. The molecule features a methyl ester group at the 2-position of the pyridine ring, a bromomethyl group at the 6-position, a chlorine atom at the 3-position, and a difluoromethyl group at the 4-position. These substituents contribute to the compound's unique chemical properties and potential applications in various fields.

The synthesis of Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate involves a series of carefully controlled reactions. The starting material is typically a pyridine derivative, which undergoes substitution and functionalization steps to introduce the desired substituents. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the installation of bromomethyl and difluoromethyl groups with high precision.

One of the most significant applications of this compound lies in its use as an intermediate in pharmaceutical research. The presence of multiple halogen atoms and functional groups makes it an attractive candidate for exploring novel drug candidates. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including antitumor and antibacterial effects. For example, researchers have reported that certain analogs demonstrate selective inhibition of specific enzymes involved in cancer progression.

In addition to its pharmaceutical potential, Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate has also been investigated for its role in agrochemicals. The compound's ability to interact with various biological systems makes it a valuable tool in developing new pesticides and herbicides. Recent research has focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural applications.

The chemical stability of this compound is another area of active research. Due to the presence of reactive halogen atoms, the compound can undergo various transformations under different conditions. Understanding these transformations is crucial for both its synthesis and application. For instance, studies have shown that under certain acidic conditions, the bromomethyl group can be converted into other functional groups, offering versatility in chemical modifications.

From an environmental perspective, the ecological impact of Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate has been a topic of interest. Researchers are exploring its biodegradation pathways to assess its potential risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental persistence.

In conclusion, Methyl 6-(bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in pharmaceutical, agricultural, and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.